Cas no 15830-59-8 (Adenine,8-bromo-9-b-D-xylofuranosyl-, 2',3',5'-triacetate (8CI))
15830-59-8 structure
Product Name:Adenine,8-bromo-9-b-D-xylofuranosyl-, 2',3',5'-triacetate (8CI)
CAS No:15830-59-8
MF:C16H18BrN5O7
MW:472.24742269516
CID:234987
PubChem ID:254687
Update Time:2025-04-19
Adenine,8-bromo-9-b-D-xylofuranosyl-, 2',3',5'-triacetate (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenine,8-bromo-9-b-D-xylofuranosyl-, 2',3',5'-triacetate (8CI)
- [3,4-diacetyloxy-5-(6-amino-8-bromopurin-9-yl)oxolan-2-yl]methyl acetate
- 2',3',5'-tri-O-acetyl-5-bromouridine
- 5-bromo-2',3',5'-O-triacetoxy-uridine
- 5-BROMO-2',3',5'-TRI-O-ACETYLURIDINE
- A801295
- AC1N6DDD
- ACMC-20e9vn
- ChemDiv1_019943
- EU-0001696
- HMS643K11
- Oprea1_773424
- Uridine, 5-bromo-,2',3',5'-triacetate (9CI)
- 8-Bromoadenosine 2',3',5'-triacetate
- FT-0638962
- Z56777085
- 15830-59-8
- HMS1782M05
- Oprea1_451670
- 8-bromo-9-(2,3,5-tri-o-acetylpentofuranosyl)-9h-purin-6-amine
- NSC-79212
- NSC106544
- NSC-106753
- NSC106753
- NSC-106544
- SCHEMBL1135348
- NSC79212
- DTXSID80935886
- AKOS002528511
- 15830-53-2
- 2,3,5-TRI-O-ACETYL-8-BROMOADENOSINE
-
- Inchi: 1S/C16H18BrN5O7/c1-6(23)26-4-9-11(27-7(2)24)12(28-8(3)25)15(29-9)22-14-10(21-16(22)17)13(18)19-5-20-14/h5,9,11-12,15H,4H2,1-3H3,(H2,18,19,20)
- InChI Key: HRCLVNMFELGYPE-UHFFFAOYSA-N
- SMILES: BrC1=NC2C(N)=NC=NC=2N1C1C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 471.03904
- Monoisotopic Mass: 471.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 655
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 158A^2
- XLogP3: 0.3
Experimental Properties
- Density: 1.85
- Boiling Point: 635°Cat760mmHg
- Flash Point: 337.8°C
- PSA: 157.75
Adenine,8-bromo-9-b-D-xylofuranosyl-, 2',3',5'-triacetate (8CI) Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
15830-59-8 (Adenine,8-bromo-9-b-D-xylofuranosyl-, 2',3',5'-triacetate (8CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk